Cas no 63138-91-0 (L-Lysine,L-threonyl-L-lysyl-L-prolyl-)

L-Lysine,L-threonyl-L-lysyl-L-prolyl- structure
63138-91-0 structure
Product Name:L-Lysine,L-threonyl-L-lysyl-L-prolyl-
CAS No:63138-91-0
MF:C21H40N6O6
MW:472.578905105591
CID:504252
PubChem ID:124972
Update Time:2025-04-19

L-Lysine,L-threonyl-L-lysyl-L-prolyl- Chemical and Physical Properties

Names and Identifiers

    • L-Lysine,L-threonyl-L-lysyl-L-prolyl-
    • tuftsin, Lys(4)-
    • L-Lysine, N2-(1-(N2-L-threonyl-L-lysyl)-L-prolyl)-
    • l-threonyl-l-lysyl-l-prolyl-l-lysine
    • Tuftsin, lysine(4)-
    • 4-Lys-tuftsin
    • N~2~-[{1-[N~2~-(2-Amino-1,3-dihydroxybutylidene)lysyl]pyrrolidin-2-yl}(hydroxy)methylidene]lysine
    • AKOS040754275
    • (2S)-6-amino-2-[[(2S)-1-[(2S)-6-amino-2-[[(2S,3R)-2-amino-3-hydroxybutanoyl]amino]hexanoyl]pyrrolidine-2-carbonyl]amino]hexanoic acid
    • DTXSID40979105
    • 63138-91-0
    • Inchi: 1S/C21H40N6O6/c1-13(28)17(24)19(30)25-14(7-2-4-10-22)20(31)27-12-6-9-16(27)18(29)26-15(21(32)33)8-3-5-11-23/h13-17,28H,2-12,22-24H2,1H3,(H,25,30)(H,26,29)(H,32,33)/t13-,14+,15+,16+,17+/m1/s1
    • InChI Key: GOWXMLHORJHYPZ-XAJHFOFHSA-N
    • SMILES: O=C([C@H](CCCCN)NC([C@H]([C@@H](C)O)N)=O)N1CCC[C@H]1C(N[C@H](C(=O)O)CCCCN)=O

Computed Properties

  • Exact Mass: 472.3012
  • Monoisotopic Mass: 472.30093302g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 15
  • Complexity: 663
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -6.1
  • Topological Polar Surface Area: 214Ų

Experimental Properties

  • PSA: 214.1
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd